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Compound of Interest

Compound Name: 5-Methyl-3-heptene

Cat. No.: B1631048 Get Quote

Thermal Properties of 5-Methyl-3-heptene: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known thermal properties of 5-Methyl-
3-heptene, a volatile organic compound. Due to the limited availability of primary experimental

data in peer-reviewed literature, this document compiles estimated values from chemical

databases and outlines the standard methodologies that would be employed for their precise

experimental determination.

Core Thermal Properties
The boiling and melting points are critical physical constants for the characterization,

purification, and handling of chemical compounds. They provide insight into the substance's

volatility, intermolecular forces, and physical state under varying temperatures.

Data Presentation
The available thermal property data for 5-Methyl-3-heptene is summarized below. It is

important to note that these values are predominantly derived from computational estimations

and should be confirmed by empirical measurement for applications requiring high precision.
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Property Value Notes

Boiling Point 115.24 °C Estimated at 760.00 mm Hg[1]

120.2 °C Estimated[2]

Melting Point -103.01 °C Estimated[2]

Experimental Protocols
While specific experimental determinations for 5-Methyl-3-heptene are not readily available in

published literature, the following sections describe the standard, widely accepted protocols for

measuring the boiling and melting points of volatile organic liquids. These methodologies

adhere to principles outlined by standards organizations and are fundamental in physical

chemistry laboratories.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile hydrocarbon like 5-Methyl-3-heptene, several methods are applicable.

1. Simple Distillation Method: This is a classical and direct method for determining the boiling

point of a liquid.

Apparatus: A distillation flask, condenser, thermometer, heating mantle, and receiving flask.

Procedure:

A sample volume (typically >5 mL) of 5-Methyl-3-heptene is placed in the distillation flask

along with boiling chips or a magnetic stir bar to ensure smooth boiling.

The flask is heated gently. The thermometer bulb is positioned so that its top is level with

the side arm of the distillation flask, ensuring it measures the temperature of the vapor that

is in equilibrium with the liquid.

As the liquid boils, the vapor rises, surrounds the thermometer bulb, and passes into the

condenser, where it liquefies and is collected in the receiving flask.
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The temperature is recorded when it becomes constant. This stable temperature,

observed during the distillation of the bulk of the liquid, is the boiling point.

The ambient atmospheric pressure is also recorded, as boiling point is pressure-

dependent.

2. Gas Chromatography (GC) Method (Simulated Distillation): This analytical technique can

determine the boiling point distribution of hydrocarbon mixtures and is standardized by

methods such as ASTM D2887.

Principle: The sample is injected into a heated gas chromatograph. The components of the

sample travel through a capillary column at rates determined by their boiling points and

interactions with the column's stationary phase.

Procedure:

The GC column temperature is programmed to increase at a reproducible rate.

A calibration curve is generated by running a known mixture of hydrocarbons with well-

documented boiling points under the same conditions.

The retention time of 5-Methyl-3-heptene is measured.

The boiling point is determined by correlating its retention time to the calibration curve.

Melting Point Determination
For substances that are liquid at room temperature, the melting point (or freezing point) must

be determined at sub-ambient temperatures.

1. Capillary Method with Cryo-cooling: This is a common and accurate method for determining

the melting point of a solidified sample.

Apparatus: A melting point apparatus with a cooling capability (or a standard apparatus used

in a cold room/with a cold bath), and glass capillary tubes.

Procedure:
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A small liquid sample of 5-Methyl-3-heptene is introduced into a glass capillary tube,

which is then sealed.

The sample is frozen by immersing the capillary in a cooling medium (e.g., a dry

ice/acetone bath or liquid nitrogen).

The frozen capillary is placed into the heating block of a melting point apparatus that has

been pre-cooled to a temperature below the expected melting point.

The sample is heated slowly (e.g., 1-2 °C per minute) while being observed through a

magnifying lens.

The temperature range is recorded from the point at which the first liquid droplet appears

to the point at which the entire solid sample has melted into a clear liquid. A narrow

melting range (0.5-1 °C) is indicative of a pure compound.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the empirical determination of the

thermal properties of a volatile organic compound like 5-Methyl-3-heptene.
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Generalized workflow for determining thermal properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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